![molecular formula C14H16Cl2N2 B2560127 4-(1,2,3,6-Tetrahydropyridin-4-yl)isoquinoline dihydrochloride CAS No. 1461715-59-2](/img/structure/B2560127.png)
4-(1,2,3,6-Tetrahydropyridin-4-yl)isoquinoline dihydrochloride
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Description
“4-(1,2,3,6-Tetrahydropyridin-4-yl)isoquinoline dihydrochloride” is a chemical compound with the molecular formula HCl.HCl.C14H14N2
. It has a molecular weight of 283.2 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI code for the compound is1S/C14H14N2.2ClH/c1-2-4-13-12(3-1)9-16-10-14(13)11-5-7-15-8-6-11;;/h1-5,9-10,15H,6-8H2;2*1H
. This indicates the presence of two chloride ions along with the organic moiety.
Scientific Research Applications
Multicomponent Synthesis
This compound's structural motifs are integral to the development of novel synthetic routes for complex heterocyclic systems. For example, it is involved in the one-pot synthesis of pyrindines and tetrahydroquinolines through a four-component process involving coupling, isomerization, Stork–enamine alkylation, and cyclocondensation sequences (Yehia, Polborn, & Müller, 2002). This methodology emphasizes the utility of the compound in constructing cyclic compounds, which are prevalent in many biologically active molecules.
Dihydropyridine Scaffold Construction
Another research avenue explores the creation of 1,4-dihydropyridine scaffolds containing the indole fragment, which are synthesized through three-component reactions. This process demonstrates the versatility of the compound in facilitating the construction of dihydropyridine cores, a crucial element in many pharmaceuticals (Chen, Xu, Liu, & Ji, 2011).
Novel Alkaloidal Systems
The compound also serves as a precursor in the synthesis of novel potential alkaloidal systems, such as the simultaneous formation of 8H-Isoquino[2,1-b][2,7 naphthyridin-8-ones, showcasing its role in expanding the diversity of nitrogen-containing heterocycles (Nagarajan, Rodrigues, Nethaji, Vöhler, & Philipsborn, 1994).
Synthesis and Characterization of Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline
Research into the synthesis and characterization of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline derivatives and its pyrimidine derivatives explores the chemical versatility and potential pharmacological activities of compounds derived from 4-(1,2,3,6-Tetrahydropyridin-4-yl)isoquinoline dihydrochloride (Zaki, Radwan, & El-Dean, 2017).
Properties
IUPAC Name |
4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2.2ClH/c1-2-4-13-12(3-1)9-16-10-14(13)11-5-7-15-8-6-11;;/h1-5,9-10,15H,6-8H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWJSECNCLAJAIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC=C1C2=CN=CC3=CC=CC=C32.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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